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Compound of Interest

Compound Name: 4-Hydroxyphenylacetamide

Cat. No.: B194378

The following table summarizes the known physical and calculated thermochemical properties
of 4-Hydroxyphenylacetamide. It is important to note that some of the thermochemical data
are estimations and have been calculated using computational methods.

Property Value Unit Source
Molecular Formula C8HONO2 - [1112]
Molar Mass 151.16 g/mol [1112]
Melting Point 176-178 °C [1]
Boiling Point (rough

_ g (roug 273.17 °C [1]
estimate)
Density (rough

) Y (roug 1.2023 g/cm3 [1]
estimate)
Water Solubility Soluble - [1]
Standard Gibbs free
energy of formation -88.20 kJ/mol [2]

(ATG®)

Note: There is a significant potential for confusion between 4-Hydroxyphenylacetamide and
its isomer, N-(4-hydroxyphenyl)acetamide, commonly known as paracetamol or
acetaminophen. Researchers should ensure they are working with the correct compound.
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General Experimental Protocols for
Thermochemical Data Determination

While specific experimental data for 4-Hydroxyphenylacetamide is limited, the following are
detailed methodologies for key experiments used to determine the thermochemical properties
of solid organic compounds.

Enthalpy of Combustion

The standard enthalpy of combustion is determined using a bomb calorimeter.

o Sample Preparation: A precisely weighed pellet of 4-Hydroxyphenylacetamide
(approximately 1 g) is placed in a crucible within the bomb calorimeter.

o Calorimeter Setup: The bomb is sealed and pressurized with pure oxygen to approximately
30 atm. It is then submerged in a known quantity of water in the calorimeter's insulated
container.

« Ignition and Data Acquisition: The sample is ignited electrically. The temperature of the
surrounding water is monitored and recorded at regular intervals until it reaches a maximum
and then begins to cool.

o Calculation: The heat released by the combustion of the sample is calculated from the
temperature rise of the water and the heat capacity of the calorimeter system. The enthalpy
of combustion is then determined by dividing the heat released by the number of moles of
the sample.

Enthalpy of Sublimation

The enthalpy of sublimation can be determined using several methods, including Knudsen
effusion and thermogravimetric analysis (TGA).

e Knudsen Effusion Method:

o Sample Placement: A small amount of crystalline 4-Hydroxyphenylacetamide is placed
in a Knudsen cell, which has a small orifice.
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o Vapor Pressure Measurement: The cell is heated to a series of controlled temperatures,
and the rate of mass loss due to effusion of the vapor through the orifice is measured.

o Data Analysis: The vapor pressure at each temperature is calculated from the rate of mass
loss. The enthalpy of sublimation is then determined from the slope of a plot of the natural
logarithm of the vapor pressure versus the inverse of the absolute temperature, according
to the Clausius-Clapeyron equation.

e Thermogravimetric Analysis (TGA):

o Sample Heating: A small sample of 4-Hydroxyphenylacetamide is heated at a constant
rate in a controlled atmosphere (e.g., nitrogen).

o Mass Loss Monitoring: The mass of the sample is continuously monitored as a function of
temperature.

o Sublimation Enthalpy Calculation: The enthalpy of sublimation can be estimated from the
TGA data by applying appropriate kinetic models that relate the rate of mass loss to the
vapor pressure and temperature.

Enthalpy of Fusion and Heat Capacity

Differential Scanning Calorimetry (DSC) is a powerful technique for measuring the enthalpy of
fusion and heat capacity.[3]

o Sample Preparation: A small, accurately weighed sample of 4-Hydroxyphenylacetamide
(typically 1-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used
as a reference.

o DSC Analysis: The sample and reference pans are heated at a controlled linear rate. The
DSC instrument measures the difference in heat flow required to maintain the sample and
reference at the same temperature.

» Enthalpy of Fusion: The melting of the sample results in an endothermic peak on the DSC
thermogram. The area under this peak is directly proportional to the enthalpy of fusion.

o Heat Capacity: The heat capacity of the sample can be determined from the difference in the
heat flow to the sample and the reference pans in a region of the thermogram where no
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thermal events are occurring.

Workflow for Thermochemical Data Determination

The following diagram illustrates a general workflow for the experimental determination of the
thermochemical properties of a solid organic compound like 4-Hydroxyphenylacetamide.
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Caption: General workflow for determining the thermochemical properties of a solid organic

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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